Cas no 90724-57-5 (3-Methyl-1H-pyrrole-2-carboxylic Acid)

3-Methyl-1H-pyrrole-2-carboxylic Acid structure
90724-57-5 structure
Product Name:3-Methyl-1H-pyrrole-2-carboxylic Acid
CAS No:90724-57-5
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD07440095
CID:797079
PubChem ID:7140352
Update Time:2024-10-26

3-Methyl-1H-pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1H-pyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylicacid, 3-methyl-
    • Pyrrole-2-carboxylic acid, 3-methyl-
    • Pyrrole-2-carboxylic acid, 3-methyl- (6CI,7CI)
    • 3-methylpyrrole-2-carboxylic acid
    • 3-Methyl-1H-pyrrole-2-carboxylicacid
    • YIVHOQIKHMTVRG-UHFFFAOYSA-N
    • STL227868
    • SY007678
    • AB0007717
    • W9332
    • ST24028578
    • ST45175036
    • VU0490360-1
    • A10811
    • 724M575
    • Z2510258102
    • F
    • 3-Methyl-1H-pyrrole-2-carboxylic acid (ACI)
    • Pyrrole-2-carboxylic acid, 3-methyl- (6CI, 7CI)
    • MFCD07440095
    • SB62010
    • Z1198173378
    • J-512828
    • DS-13012
    • F2124-0051
    • EN300-113442
    • 2-Pyrrolecarboxylic acid, 3-methyl-
    • DTXSID30427988
    • SCHEMBL257684
    • AKOS000320049
    • 90724-57-5
    • CS-0036145
    • 3-Methyl-1H-pyrrole-2-carboxylic Acid
    • MDL： MFCD07440095
    • Inchi： 1S/C6H7NO2/c1-4-2-3-7-5(4)6(8)9/h2-3,7H,1H3,(H,8,9)
    • InChI Key： YIVHOQIKHMTVRG-UHFFFAOYSA-N
    • SMILES： O=C(C1=C(C)C=CN1)O

Computed Properties

  • Exact Mass: 125.04800
  • Monoisotopic Mass: 125.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.295
  • Boiling Point: 322.4℃ at 760 mmHg
  • Flash Point: 148.8℃
  • Refractive Index: 1.586
  • PSA: 53.09000
  • LogP: 1.02130

3-Methyl-1H-pyrrole-2-carboxylic Acid Security Information

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3-Methyl-1H-pyrrole-2-carboxylic Acid Production Method

Production Method 1

3284-47-7 3284-47-7
90724-57-5 90724-57-5
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Ethanol ,  Water ;  18 h, rt → 75 °C; 75 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized, rt
Reference
Discovery of 8-Methyl-pyrrolo[1,2-a]pyrazin-1(2H)-one Derivatives as Highly Potent and Selective Bromodomain and Extra-Terminal (BET) Bromodomain Inhibitors
Li, Zizhou; Xiao, Senhao; Yang, Yaxi; Chen, Chao; Lu, Tian; et al, Journal of Medicinal Chemistry, 2020, 63(8), 3956-3975

3-Methyl-1H-pyrrole-2-carboxylic Acid Raw materials

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Amadis Chemical Company Limited
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(CAS:90724-57-5)3-Methyl-1H-pyrrole-2-carboxylic Acid
Order Number:A10811
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:10
Price ($):432.0/832.0
Email:sales@amadischem.com
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:90724-57-5)3-Methyl-1H-pyrrole-2-carboxylic acid
Order Number:29
Stock Status:in Stock
Quantity:KG
Purity:97%
Pricing Information Last Updated:Wednesday, 31 December 2025 09:08
Price ($):inquiry
Email:2675013845@qq.com

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Amadis Chemical Company Limited
(CAS:90724-57-5)3-Methyl-1H-pyrrole-2-carboxylic Acid
A10811
Purity:99%/99%
Quantity:5g/10g
Price ($):432.0/832.0
Email
Hunan Well Medicine Synthesis Technology Co., Ltd.
(CAS:90724-57-5)3-Methyl-1H-pyrrole-2-carboxylic acid
29
Purity:97%
Quantity:KG
Price ($):Inquiry
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